Cas no 13076-16-9 (3-methylcyclohexane-1-carbaldehyde)

• Product Name: 3-methylcyclohexane-1-carbaldehyde
• CAS No: 13076-16-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD20281401
• CID: 1226755
• PubChem ID: 14619448
• Update Time: 2025-05-26

3-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 3-methyl-
• 3-methylcyclohexane-1-carbaldehyde
• 3-Methylcyclohexanecarboxaldehyde
• EN300-94405
• Z1217182161
• AKOS013572519
• G49997
• 5-methyl-cyclo-hexanal
• DTXSID70562281
• 13076-16-9
• 3-Methylcyclohexanecarbaldehyde
• VKKKNBBQMSBFCV-UHFFFAOYSA-N
• SCHEMBL1299494

• MDL： MFCD20281401
• Inchi： 1S/C8H14O/c1-7-3-2-4-8(5-7)6-9/h6-8H,2-5H2,1H3
• InChI Key： VKKKNBBQMSBFCV-UHFFFAOYSA-N
• SMILES： O=CC1CCCC(C)C1

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 3-methylcyclohexane-1-carbaldehyde

3-Methylcyclohexane-1-Carbaldehyde (CAS No. 13076-16-9): An Overview of Its Properties, Applications, and Recent Research

3-Methylcyclohexane-1-carbaldehyde (CAS No. 13076-16-9) is a cyclic aldehyde with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as 3-methylcyclohexanecarbaldehyde, is characterized by its cyclohexane ring with a methyl group and an aldehyde functional group. Its chemical formula is C₈H₁₄O, and it has a molecular weight of 126.20 g/mol.

The physical properties of 3-methylcyclohexane-1-carbaldehyde are noteworthy. It is a colorless liquid with a characteristic odor. The compound has a boiling point of approximately 175°C and a melting point of -45°C. It is soluble in common organic solvents such as ethanol, acetone, and diethyl ether but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In the realm of organic synthesis, 3-methylcyclohexane-1-carbaldehyde serves as a valuable building block for the synthesis of more complex molecules. Its reactivity is primarily centered around the aldehyde group, which can undergo a variety of reactions such as nucleophilic addition, condensation, and oxidation. For instance, it can be used to synthesize alcohols, esters, and amides through controlled reactions with different reagents.

Recent research has highlighted the potential of 3-methylcyclohexane-1-carbaldehyde in the development of new pharmaceuticals. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of 3-methylcyclohexane-1-carbaldehyde demonstrated significant anti-inflammatory effects in vitro and in vivo models. This finding opens up new avenues for the development of novel therapeutic agents for inflammatory diseases.

Beyond pharmaceutical applications, 3-methylcyclohexane-1-carbaldehyde has found use in the fragrance and flavor industry due to its distinctive aroma. It is often used as an intermediate in the synthesis of perfumes and flavorings, contributing to the development of unique scent profiles and taste experiences. The compound's ability to impart subtle yet distinct notes makes it a valuable component in formulations designed for consumer products.

In materials science, 3-methylcyclohexane-1-carbaldehyde has been explored for its potential in polymer synthesis. Researchers have investigated its use as a monomer or co-monomer to create polymers with specific properties such as enhanced mechanical strength and thermal stability. A study published in the Journal of Polymer Science in 2021 demonstrated that polymers derived from 3-methylcyclohexane-1-carbaldehyde exhibited improved thermal resistance compared to traditional polymers, making them suitable for high-performance applications.

The environmental impact of 3-methylcyclohexane-1-carbaldehyde is another area of active research. While it is generally considered safe for industrial use when proper handling protocols are followed, there is ongoing investigation into its biodegradability and potential ecological effects. Studies have shown that under certain conditions, 3-methylcyclohexane-1-carbaldehyde can be biodegraded by microorganisms, reducing its environmental persistence.

In conclusion, 3-methylcyclohexane-1-carbaldehyde (CAS No. 13076-16-9) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an important molecule for organic synthesis, pharmaceutical development, fragrance formulation, and materials science. As research continues to uncover new properties and applications, the importance of 3-methylcyclohexane-1-carbaldehyde is likely to grow further.